Cas no 1261599-11-4 (2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine)

2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine is a fluorinated pyridine derivative with a trifluoromethylphenyl substituent, offering unique structural and electronic properties for pharmaceutical and agrochemical applications. The presence of fluorine and hydroxyl groups enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the pyridine core provides a versatile scaffold for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, where its distinct substitution pattern can influence potency and selectivity. Its well-defined structure ensures reproducibility in research and development processes.

2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine structure

1261599-11-4 structure

Product Name:2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine

CAS No:1261599-11-4

MF:C₁₂H₇F₄NO

MW:257.183696985245

CID:4800120

Update Time:2025-10-31

2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine
- Inchi： 1S/C12H7F4NO/c13-11-10(18)8(5-6-17-11)7-3-1-2-4-9(7)12(14,15)16/h1-6,18H
- InChI Key： MBBAPZZAAJRYMS-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1C=CN=C(C=1O)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 284
XLogP3: 3.4
Topological Polar Surface Area: 33.1

2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024001507-250mg	2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine	1261599-11-4	97%	250mg	$748.00	2023-09-03
Alichem	A024001507-500mg	2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine	1261599-11-4	97%	500mg	$989.80	2023-09-03
Alichem	A024001507-1g	2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine	1261599-11-4	97%	1g	$1831.20	2023-09-03

2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on 2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine

Research Briefing on 2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261599-11-4)

The compound 2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261599-11-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine as a key intermediate in the development of novel kinase inhibitors. Its trifluoromethyl and hydroxy functional groups contribute to enhanced binding affinity and metabolic stability, making it a promising candidate for targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinase pathways with nanomolar potency.

In addition to its kinase inhibitory properties, this compound has been explored for its potential in central nervous system (CNS) drug development. The fluorine substituent improves blood-brain barrier permeability, a critical factor for CNS-targeted therapies. Preclinical studies using animal models have shown promising results in modulating neurotransmitter receptors, suggesting applications in neurodegenerative disorders such as Alzheimer's disease.

The synthesis of 2-Fluoro-3-hydroxy-4-(2-(trifluoromethyl)phenyl)pyridine involves a multi-step process, with recent advancements focusing on greener and more efficient catalytic methods. A 2024 report in Organic Process Research & Development detailed an optimized palladium-catalyzed cross-coupling approach, achieving higher yields and reduced environmental impact compared to traditional methods.

Despite these advancements, challenges remain in scaling up production and optimizing pharmacokinetic properties. Future research directions include structural modifications to enhance selectivity and reduce off-target effects, as well as comprehensive toxicology studies to assess clinical viability. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into therapeutic applications.